Cas no 349090-59-1 (2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol)

• Product Name: 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol
• CAS No: 349090-59-1
• MF: C₁₂H₁₇N₃O₅S
• MW: 315.34548163414
• CID: 1081413
• PubChem ID: 2164541
• Update Time: 2025-06-13

2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol
• 2-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]ethanol
• AC1M28PV
• AK-26883
• MolPort-001-560-135
• Oprea1_594668
• 2-[4-(2-Nitrobenzenesulfonyl)piperazin-1-yl]ethanol
• DTXSID10366760
• 349090-59-1
• AKOS003306976
• 2-[4-(2-nitrobenzenesulfonyl)piperazin-1-yl]ethan-1-ol
• 2-(4-((2-nitrophenyl)sulfonyl)piperazin-1-yl)ethan-1-ol

• Inchi： 1S/C12H17N3O5S/c16-10-9-13-5-7-14(8-6-13)21(19,20)12-4-2-1-3-11(12)15(17)18/h1-4,16H,5-10H2
• InChI Key： FFSXQCVHQOESDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 315.08900
• Monoisotopic Mass: 315.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.05000
• LogP: 1.37320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol

Introduction to 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol (CAS No. 349090-59-1)

2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 349090-59-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a piperazine core, which is a common pharmacophore in drug development due to its ability to interact with biological targets in multiple ways. The presence of a nitrophenylsulfonyl group and an ethanol moiety further enhances its structural complexity and potential biological activity.

The molecular structure of 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol consists of a piperazine ring substituted at the 4-position with a sulfonyl group, which is itself attached to a phenyl ring bearing a nitro substituent. The ethanol side chain provides an additional hydroxyl group that can participate in hydrogen bonding interactions, making this compound a versatile scaffold for drug design. Such structural features are often exploited to modulate binding affinity and selectivity in target enzymes or receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those incorporating sulfonyl and nitrophenyl groups. These modifications have been shown to enhance metabolic stability, improve solubility, and increase binding affinity to specific biological targets. For instance, related compounds have been investigated for their effects on neurotransmitter systems, including serotonin and dopamine receptors, which are implicated in various neurological and psychiatric disorders.

One of the most compelling aspects of 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol is its potential as a precursor or intermediate in the synthesis of more complex pharmacologically active molecules. The nitrophenylsulfonyl moiety, in particular, can serve as a reactive site for further functionalization through nucleophilic aromatic substitution or other coupling reactions. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have begun to elucidate the biological activity of 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol and its derivatives. Preliminary in vitro assays have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling. The piperazine core is known to interact with guanine nucleotide-binding proteins (G proteins), while the sulfonyl group can modulate enzyme activity through covalent or non-covalent interactions. These properties make it a promising candidate for further investigation in contexts such as chronic pain management or anti-inflammatory therapies.

The synthesis of 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the preparation of the piperazine derivative, followed by sulfonylation with 4-nitrobenzenesulfonyl chloride, and finally the introduction of the ethanol side chain via nucleophilic addition or other synthetic strategies. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

The chemical properties of 2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol, such as its solubility, stability, and reactivity, must be carefully characterized to understand its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to determine its molecular structure and confirm its identity. Additionally, computational methods like molecular dynamics simulations can provide insights into how this compound might interact with biological targets at the atomic level.

In conclusion,2-(4-((2-Nitrophenyl)sulfonyl)piperazin-1-yl)ethanol (CAS No. 349090-59-1) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting neurological and inflammatory disorders. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new medicines.